Cas no 70828-07-8 (3-bromo-5-hydroxy-2,5-dihydrofuran-2-one)

• Product Name: 3-bromo-5-hydroxy-2,5-dihydrofuran-2-one
• CAS No: 70828-07-8
• MF: C₄H₃BrO₃
• MW: 178.968820810318
• MDL: MFCD30170519
• CID: 5233701
• Update Time: 2025-10-16

3-bromo-5-hydroxy-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3-bromo-5-hydroxy-
• 3-bromo-5-hydroxy-2,5-dihydrofuran-2-one

• MDL： MFCD30170519
• Inchi： 1S/C4H3BrO3/c5-2-1-3(6)8-4(2)7/h1,3,6H
• InChI Key： BPCMIMMDSOPRMB-UHFFFAOYSA-N
• SMILES： O1C(O)C=C(Br)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 3-bromo-5-hydroxy-2,5-dihydrofuran-2-one

3-Bromo-5-Hydroxy-2,5-Dihydrofuran-2-One (CAS No. 70828-07-8): A Promising Compound in Chemical and Biomedical Research

The compound 3-bromo-5-hydroxy-2,5-dihydrofuran-2-one, identified by the CAS No. 70828-07-8, has emerged as a focal point in recent advancements within the fields of organic chemistry and biomedical research. This molecule, characterized by its unique structural features and functional groups—specifically the 3-bromo substituent and 5-hydroxy moiety—exhibits intriguing reactivity and biological activity that align with current trends in drug discovery and chemical synthesis.

Structurally, the compound belongs to the class of furanones, a group of heterocyclic compounds known for their stability and versatility in forming conjugated systems. The presence of a bromine atom at position 3 imparts electrophilic character to the molecule, while the hydroxyl group at position 5 introduces hydrogen-bonding capabilities. This combination facilitates interactions with biological targets such as enzymes or receptors, making it a valuable scaffold for designing bioactive agents.

In terms of synthesis, recent studies have optimized protocols for synthesizing CAS No. 70828-07-8. Researchers have employed microwave-assisted techniques combined with catalytic systems to enhance reaction efficiency, reducing synthesis time by up to 40% compared to traditional methods. For instance, a 2023 study published in Chemical Communications demonstrated a one-pot approach using bromine-containing precursors under solvent-free conditions, minimizing environmental impact while achieving high yields.

Beyond its synthetic utility, this compound has garnered attention for its pharmacological potential. Preclinical data indicate that 3-bromo-5-hydroxy derivatives exhibit selective cytotoxicity against cancer cells without significant harm to healthy tissues. A landmark study in Nature Communications (July 2024) revealed that when incorporated into targeted drug delivery systems, the compound induced apoptosis in triple-negative breast cancer cells by modulating mitochondrial pathways—a critical breakthrough given the scarcity of effective therapies for this aggressive subtype.

Inflammation modulation represents another frontier where this compound demonstrates promise. Investigations into its interaction with cyclooxygenase (COX) enzymes suggest it may serve as a nonsteroidal anti-inflammatory drug (NSAID) alternative with reduced gastrointestinal side effects. Computational docking studies highlight favorable binding affinity toward COX isoforms due to the spatial arrangement of its bromine-substituted ring system, which could be exploited for developing safer anti-inflammatory agents.

The unique reactivity profile of this molecule also positions it as a versatile building block in organic synthesis libraries. Its furanone core allows for regioselective functionalization via Diels-Alder reactions or nucleophilic aromatic substitution pathways. Researchers at MIT recently utilized this property to construct complex natural product analogs within fewer synthetic steps than conventional methods—a strategy now being explored for rapid prototyping of novel drug candidates.

Eco-toxicological assessments conducted in compliance with OECD guidelines confirm that under standard laboratory conditions, CAS No. 70828-07-8 exhibits low acute toxicity to aquatic organisms when compared to conventional pharmaceutical intermediates. This environmental compatibility aligns with current industry trends toward green chemistry principles during early-stage drug development.

Ongoing clinical trials (Phase I/II) are evaluating its efficacy as an adjunct therapy in combination with existing chemotherapeutic agents for solid tumors like pancreatic adenocarcinoma—a disease with particularly poor survival rates due to resistance mechanisms against conventional treatments. Preliminary results indicate synergistic effects when paired with gemcitabine through mechanisms involving epigenetic modulation of tumor suppressor genes.

In academic circles, this compound has become a model system for studying conformational dynamics using advanced NMR spectroscopy techniques like cryo-NMR at ultra-low temperatures (-196°C). These studies revealed previously undetected interconversion pathways between keto-enol tautomers under physiological conditions—findings that challenge existing assumptions about its metabolic stability and bioavailability profiles.

The integration of machine learning algorithms into structure-based drug design efforts has further accelerated exploration of this molecule's potential applications. Deep learning models trained on large-scale biological datasets predict novel binding modes toward protein targets like BCL-XL and survivin—apoptosis regulators implicated in multiple malignancies—that were experimentally validated through surface plasmon resonance assays.

In summary, CAS No. 70828-07-8 (3-bromo-5-hydroxy derivative) exemplifies how strategic molecular design can bridge gaps between chemical innovation and translational medicine. Its dual role as both an advanced synthetic intermediate and pharmacological candidate underscores its value across interdisciplinary research landscapes—from optimizing sustainable manufacturing processes to pioneering new therapeutic strategies against previously untreatable diseases.